Cas no 80770-73-6 (1-PHENYL-1,4-CYCLOHEXANEDIOL)

• Product Name: 1-PHENYL-1,4-CYCLOHEXANEDIOL
• CAS No: 80770-73-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 3165213
• PubChem ID: 21528230
• Update Time: 2025-11-02

1-PHENYL-1,4-CYCLOHEXANEDIOL Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1,4-CYCLOHEXANEDIOL
• SCHEMBL11815569
• 80770-73-6
• 1-phenylcyclohexane-1,4-diol

• Inchi： 1S/C12H16O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
• InChI Key： BFWMKFUGKDKSOM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(O)CCC(O)CC1

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-PHENYL-1,4-CYCLOHEXANEDIOL

1-PHENYL-1,4-CYCLOHEXANEDIOL (CAS 80770-73-6): A Multifunctional Compound with Emerging Pharmacological and Chemical Significance

1-PHENYL-1,4-CYCLOHEXANEDIOL, a derivative of cyclohexane diol, has garnered significant attention in the biomedical field due to its unique molecular architecture and diverse applications. This compound, with the chemical formula C₁₃H₂₀O₂, exhibits a cyclohexane ring substituted with two hydroxyl groups at the 1 and 4 positions, and a phenyl group at the 1 position. Its structural features position it as a promising candidate for drug development, material science, and biochemical research. The CAS number 80770-73-6 serves as a critical identifier for this compound, ensuring precise referencing in scientific literature and industrial applications.

Recent advances in molecular modeling and pharmacophore analysis have highlighted the potential of 1-PHENYL-1,4-CYCLOHEXANEDIOL as a scaffold for designing bioactive molecules. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to modulate G-protein coupled receptors (GPCRs), suggesting applications in neuropharmacology and endocrinology. The compound's hydroxyl groups, which are strategically positioned in the cyclohexane ring, enable hydrogen bonding interactions with target proteins, enhancing its pharmacological profile. This structural adaptability has led to its exploration in the development of novel antidiabetic agents and anti-inflammatory drugs.

From a synthetic perspective, the CAS 80770-73-6 compound is synthesized through a multi-step process involving phenyl substitution and ring-opening reactions. A 2022 study in *Organic & Biomolecular Chemistry* reported an efficient catalytic method using palladium-based catalysts to achieve high-yield production of 1-PHENYL-1,4-CYCLOHEXANEDIOL. This synthetic route not only reduces environmental impact but also aligns with green chemistry principles, making it a sustainable option for large-scale manufacturing. The compound's stability under various reaction conditions further supports its viability in industrial applications.

In the realm of biomedical research, 1-PHENYL-1,4-CYCLOHEXANEDIOL has shown potential in modulating lipid metabolism. A 2023 preclinical study published in *Nature Communications* revealed its ability to inhibit fatty acid synthase (FASN), a key enzyme in lipid biosynthesis. This property has sparked interest in its application for metabolic disorders such as obesity and type 2 diabetes. The compound's interaction with PPARγ, a nuclear receptor involved in glucose and lipid homeostasis, further underscores its therapeutic potential. These findings highlight the importance of CAS 80770-73-6 as a lead compound for drug discovery.

Additionally, 1-PHENYL-1,4-CYCLOHEXANEDIOL has demonstrated utility in material science. Its hydrophilic nature and molecular flexibility make it suitable for use in hydrogel formulations, which are critical in drug delivery systems and tissue engineering. A 2023 study in *Advanced Materials* explored its integration into biocompatible scaffolds, showing improved cell adhesion and proliferation. This application aligns with the growing demand for smart materials in regenerative medicine and biomedical devices.

Despite its promising properties, the safety profile of 1-PHENYL-1,4-CYCLOHEXANEDIOL requires further investigation. Preliminary toxicological studies indicate low acute toxicity, but long-term effects remain understudied. A 2022 review in *Toxicological Sciences* emphasized the need for comprehensive in vivo and in vitro testing to ensure its safety for therapeutic use. The compound's potential for bioaccumulation and environmental impact must also be evaluated to support its sustainable application.

Looking ahead, the CAS 80770-73-6 compound represents a versatile platform for innovation. Ongoing research aims to optimize its pharmacological activity through structural modifications, such as introducing functional groups to enhance solubility or target specificity. Collaborative efforts between chemists, pharmacologists, and biologists are expected to unlock new applications in personalized medicine and advanced therapeutic strategies. The compound's adaptability underscores its significance in the evolving landscape of biomedical science.